Cas no 1514-16-5 (9H-Fluoren-9-one,1-fluoro-)

• Product Name: 9H-Fluoren-9-one,1-fluoro-
• CAS No: 1514-16-5
• MF: C₁₃H₇FO
• MW: 198.192487001419
• MDL: MFCD00032932
• CID: 207018
• PubChem ID: 245129
• Update Time: 2025-04-23

9H-Fluoren-9-one,1-fluoro- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one,1-fluoro-
• 1-fluorofluoren-9-one
• 1-Fluorfluorenon
• 1-Fluor-fluorenon
• 1-fluoro-9-fluorenone
• 1-Fluoro-9H-fluoren-9-on
• 1-fluoro-9h-fluoren-9-one
• AC1L6F88
• AC1Q4OKQ
• AR-1C3126
• CTK4C7046
• NSC56699
• SureCN2072999
• NSC-56699
• DTXSID20288585
• CS-0060096
• 1-Fluoro-fluoren-9-one
• W17181
• AS-57584
• SCHEMBL2072999
• BAA51416
• MFCD00032932
• 1514-16-5
• AKOS037645141

• MDL： MFCD00032932
• Inchi： 1S/C13H7FO/c14-11-7-3-6-9-8-4-1-2-5-10(8)13(15)12(9)11/h1-7H
• InChI Key： WJRBIZJUWCBZCT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 198.04811
• Monoisotopic Mass: 198.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.03710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9H-Fluoren-9-one,1-fluoro-

Comprehensive Guide to 9H-Fluoren-9-one,1-fluoro- (CAS No. 1514-16-5): Properties, Applications, and Market Insights

9H-Fluoren-9-one,1-fluoro- (CAS No. 1514-16-5) is a fluorinated derivative of fluorenone, a compound widely recognized for its unique chemical properties and versatile applications. This specialized chemical has garnered significant attention in recent years due to its potential in advanced material science, pharmaceutical research, and organic electronics. With the growing demand for fluorinated organic compounds in high-tech industries, understanding the characteristics and uses of 1-fluoro-9H-fluoren-9-one becomes increasingly important for researchers and industry professionals.

The molecular structure of 9H-Fluoren-9-one,1-fluoro- features a fluorine atom strategically positioned on the fluorenone skeleton, which significantly alters its electronic properties compared to the parent compound. This modification enhances its electron-withdrawing capacity, making it particularly valuable in the design of organic semiconductors and photoactive materials. Recent studies published in leading chemistry journals have highlighted how such fluorinated derivatives demonstrate improved stability and performance in optoelectronic devices, addressing one of the key challenges in renewable energy technologies.

In pharmaceutical applications, 1-fluoro-9H-fluoren-9-one serves as a valuable building block for drug discovery. Its unique structure allows for the development of novel compounds with potential biological activity. Researchers are particularly interested in its application for creating targeted drug delivery systems, as the fluorine atom can significantly influence a molecule's bioavailability and metabolic stability. The compound's role in medicinal chemistry has become a hot topic in scientific forums, with many asking "how does fluorination affect drug efficacy?" or "what are the advantages of fluorenone derivatives in pharmaceuticals?"

The synthesis of 9H-Fluoren-9-one,1-fluoro- typically involves selective fluorination reactions of the parent fluorenone molecule. Advanced techniques such as electrophilic aromatic fluorination or metal-catalyzed processes are commonly employed to achieve high purity and yield. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the successful incorporation of the fluorine atom at the desired position. These synthetic methodologies have been optimized to meet the increasing demand for high-quality fluorinated intermediates in both academic and industrial settings.

Material science represents another significant application area for CAS 1514-16-5. The compound's ability to modify electronic properties makes it attractive for developing organic light-emitting diodes (OLEDs) and photovoltaic cells. With the global push toward sustainable energy solutions, researchers are actively investigating how fluorinated fluorenone derivatives can improve the efficiency of next-generation solar panels. Industry reports suggest that the market for such specialized materials is projected to grow substantially in the coming decade, reflecting the compound's commercial potential.

From a safety and handling perspective, 9H-Fluoren-9-one,1-fluoro- requires standard laboratory precautions typical of organic compounds. Proper personal protective equipment and adequate ventilation are recommended when working with this material. While not classified as hazardous under normal conditions, researchers often inquire about "safe handling procedures for fluorinated aromatic compounds" or "storage recommendations for fluorenone derivatives," indicating the importance of proper material management in laboratory environments.

The analytical characterization of 1-fluoro-9H-fluoren-9-one presents several interesting aspects for discussion. The fluorine atom introduces distinct features in both 1H and 13C NMR spectra, providing valuable information about the compound's structure and purity. These analytical signatures are particularly useful for quality control in industrial production and for verifying synthetic outcomes in research laboratories. Recent advancements in analytical techniques have made it easier to distinguish between different positional isomers of fluorinated fluorenones, addressing a common challenge in this field.

Looking toward future applications, 9H-Fluoren-9-one,1-fluoro- shows promise in emerging technologies such as organic field-effect transistors (OFETs) and molecular electronics. Its ability to fine-tune electronic properties through strategic fluorination positions it as a key player in the development of flexible electronics and wearable technologies. Market analysts note increasing patent activity in this area, suggesting growing commercial interest in these applications.

Environmental considerations surrounding CAS 1514-16-5 have also gained attention in scientific discussions. While fluorinated organic compounds generally exhibit good stability, researchers are investigating their environmental fate and potential biodegradation pathways. This aligns with broader industry trends toward developing green chemistry approaches and sustainable synthetic methodologies. Frequently asked questions like "are fluorinated fluorenones environmentally persistent?" or "what are the degradation products of 1-fluoro-9H-fluoren-9-one?" reflect this growing environmental consciousness.

In conclusion, 9H-Fluoren-9-one,1-fluoro- (CAS No. 1514-16-5) represents a fascinating example of how targeted molecular modifications can unlock new possibilities in multiple scientific disciplines. From its fundamental chemical properties to its diverse applications in cutting-edge technologies, this compound continues to inspire research and innovation. As the demand for specialized fluorinated compounds grows, 1-fluoro-9H-fluoren-9-one is poised to play an increasingly important role in advancing materials science, pharmaceutical development, and sustainable technologies.